Cas no 2320222-75-9 (3-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidine-1-carbonyl)-1,2-dihydropyrazin-2-one)

• Product Name: 3-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidine-1-carbonyl)-1,2-dihydropyrazin-2-one
• CAS No: 2320222-75-9
• MF: C₁₇H₂₁N₅O₃
• MW: 343.380343198776
• CID: 5327628
• Update Time: 2025-05-24

3-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidine-1-carbonyl)-1,2-dihydropyrazin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-(((5,6-dimethylpyrimidin-4-yl)oxy)methyl)piperidine-1-carbonyl)pyrazin-2(1H)-one
• 3-[4-[(5,6-dimethylpyrimidin-4-yl)oxymethyl]piperidine-1-carbonyl]-1H-pyrazin-2-one
• 3-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidine-1-carbonyl)-1,2-dihydropyrazin-2-one

• Inchi： 1S/C17H21N5O3/c1-11-12(2)20-10-21-16(11)25-9-13-3-7-22(8-4-13)17(24)14-15(23)19-6-5-18-14/h5-6,10,13H,3-4,7-9H2,1-2H3,(H,19,23)
• InChI Key： WYWINMPHZBOUNK-UHFFFAOYSA-N
• SMILES： O(C1C(C)=C(C)N=CN=1)CC1CCN(C(C2C(NC=CN=2)=O)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 569
• XLogP3: 1
• Topological Polar Surface Area: 96.8

Additional information on 3-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidine-1-carbonyl)-1,2-dihydropyrazin-2-one

3-(4-{(5,6-Dimethylpyrimidin-4-yl)oxymethyl}piperidine-1-carbonyl)-1,2-dihydropyrazin-2-one: A Comprehensive Overview

The compound 3-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidine-1-carbonyl)-1,2-dihydropyrazin-2-one, identified by the CAS number 2320222-75-9, is a highly specialized organic molecule with significant potential in various fields of chemical research and pharmaceutical development. This compound is characterized by its complex structure, which includes a pyrimidine ring, a piperidine moiety, and a 1,2-dihydropyrazin-2-one core. The integration of these structural elements contributes to its unique chemical properties and functional versatility.

Recent advancements in medicinal chemistry have highlighted the importance of such compounds in drug discovery. The pyrimidine ring, a heterocyclic structure commonly found in nucleic acids, plays a crucial role in molecular recognition and bioavailability. Similarly, the piperidine moiety enhances the compound's ability to interact with biological targets, making it a promising candidate for therapeutic applications. Researchers have explored its potential as a modulator of key cellular pathways, particularly in the context of neurodegenerative diseases and cancer.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. The incorporation of the oxymethyl group into the molecule is particularly challenging, as it necessitates careful optimization of oxidation and coupling reactions. Recent studies have demonstrated novel methodologies for this synthesis, leveraging advanced catalytic systems and green chemistry principles to enhance efficiency and reduce environmental impact.

In terms of biological activity, this compound has shown remarkable selectivity towards specific protein targets. For instance, it has been identified as a potent inhibitor of certain kinases involved in signal transduction pathways. This selectivity is attributed to its unique three-dimensional conformation, which allows for precise binding to target sites. Furthermore, computational modeling studies have provided insights into its binding affinity and dynamics, paving the way for rational drug design.

The application of this compound extends beyond pharmacology. Its structural features make it an ideal candidate for materials science applications, particularly in the development of advanced polymers and sensors. The presence of multiple functional groups enables tailored modifications to enhance properties such as conductivity and stability. Recent research has explored its use in creating stimuli-responsive materials that can adapt to environmental changes, opening new avenues for technological innovation.

In conclusion, the compound 3-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidine-1-carbonyl)-1,2-dihydropyrazin-2-one represents a cutting-edge advancement in chemical synthesis and molecular design. Its diverse applications across medicine, materials science, and beyond underscore its significance in contemporary research. As ongoing studies continue to unravel its potential, this compound stands at the forefront of scientific progress.